Cas no 26041-59-8 (Ammonium,androsta-3,5-dien-17b-yltrimethyl-, iodide (8CI))

Ammonium,androsta-3,5-dien-17b-yltrimethyl-, iodide (8CI) structure
26041-59-8 structure
Product Name:Ammonium,androsta-3,5-dien-17b-yltrimethyl-, iodide (8CI)
CAS No:26041-59-8
MF:C22H36IN
MW:441.432418823242
CID:276013
PubChem ID:213291
Update Time:2025-04-19

Ammonium,androsta-3,5-dien-17b-yltrimethyl-, iodide (8CI) Chemical and Physical Properties

Names and Identifiers

    • Ammonium,androsta-3,5-dien-17b-yltrimethyl-, iodide (8CI)
    • Ammonium, androsta-3,5-dien-17-beta-yltrimethyl-, iodide
    • 26041-59-8
    • DTXSID50948923
    • Androsta-3,5-dien-17-beta-yltrimethylammonium iodide
    • N,N,N-Trimethylandrosta-3,5-dien-17-aminium iodide
    • Inchi: 1S/C22H36N.HI/c1-21-14-7-6-8-16(21)9-10-17-18-11-12-20(23(3,4)5)22(18,2)15-13-19(17)21;/h6,8-9,17-20H,7,10-15H2,1-5H3;1H/q+1;/p-1/t17?,18?,19?,20-,21-,22-;/m0./s1
    • InChI Key: CCCSRRLILCXVRG-YGZVSHFJSA-M
    • SMILES: [I-].[N+](C)(C)(C)[C@H]1CCC2C3CC=C4C=CCC[C@]4(C)C3CC[C@@]21C

Computed Properties

  • Exact Mass: 404.9071
  • Monoisotopic Mass: 441.18925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 551
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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